Cas no 169605-23-6 (Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1))

• Product Name: Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1)
• CAS No: 169605-23-6
• MF: C₅H₉ClF₃NO₂
• MW: 207.578671216965
• CID: 111231
• PubChem ID: 329760754
• Update Time: 2025-06-11

Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1)
• methyl 3-amino-4,4,4-trifluorobutanoate,hydrochloride
• Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride
• 3-Amino-4,4,4-trifluorobutanoic acid methyl ester
• methyl 3-amino-4,4,4-trifluorobutanoate,chloride
• PC7588
• 3-Amino-4,4,4-trifluorobutanoic acid methyl ester hydrochloride
• methyl 3-amino-4,4,4-trifluorobutanoate hydrochloride
• methyl 3-amino-4,4,4-trifluoro-butanoate hydrochloride
• methyl 3-amino-4,4,4-trifluorobutanoate, chloride
• DTXSID40660288
• A811124
• 169605-23-6
• methyl 3-amino-4,4,4-trifluorobutanoate;hydrochloride
• Methyl 3-amino-4,4,4-trifluorobutanoate--hydrogen chloride (1/1)
• 3-amino-4,4,4-trifluorobutanoic acid methyl ester hydrochloride
• SCHEMBL7371632
• Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride, 95%
• J-010567
• FT-0750434
• DB-064741

• MDL： MFCD09763688
• Inchi： 1S/C5H8F3NO2.ClH/c1-11-4(10)2-3(9)5(6,7)8;/h3H,2,9H2,1H3;1H
• InChI Key： CKVHKPQCIBOZON-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CC(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 207.02700
• Monoisotopic Mass: 207.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 96-101 °C
• Boiling Point: 208.5°Cat760mmHg
• Flash Point: 79.9°C
• PSA: 52.32000
• LogP: 1.94140

Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36; R43
• Safety Term：S26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1)

Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) and its Significance in Modern Chemical Research

The compound with the CAS number 169605-23-6 is a specialized chemical entity known as Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1). This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The molecular structure of this compound incorporates a trifluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature makes it particularly valuable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles. The presence of multiple fluorine atoms in the molecule of Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) contributes to its lipophilicity and metabolic resistance, making it an attractive candidate for drug design. Specifically, the trifluoromethyl group can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy of drugs. This property makes Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) a promising candidate for formulation into oral or injectable medications.

Recent studies have highlighted the potential of fluorinated carboxylic acid esters in medicinal chemistry. The combination of an amino group and a trifluoromethyl-substituted butanoic acid ester provides a versatile scaffold for further derivatization. Researchers have been exploring various modifications to this core structure to develop new compounds with enhanced therapeutic properties. For instance, the introduction of additional functional groups can lead to novel molecules with improved selectivity and reduced side effects.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Molecular modeling techniques have been employed to study the interactions between Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) and biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated compounds are known for their unique electronic properties and are often used in the development of advanced materials such as liquid crystals and organic semiconductors. The structural features of Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) make it a potential candidate for these applications due to its ability to form stable and ordered structures.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as flow chemistry have been utilized to improve yield and purity. These methods also offer the advantage of scalability, making it feasible to produce larger quantities of the compound for research purposes.

The safety profile of Butanoic acid,3-amino-4,4,4-trifluoro-, methyl ester, hydrochloride (1:1) is another critical aspect that has been extensively studied. While fluorinated compounds can sometimes pose challenges due to their reactivity or toxicity potential, rigorous testing has been conducted to ensure that this compound is safe for laboratory use. Researchers have evaluated its acute toxicity and chronic exposure risks to establish safe handling guidelines.

The future prospects for this compound are promising. Ongoing research aims to explore new derivatives and applications that could further expand its utility in pharmaceuticals and materials science. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.